5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid
Description
5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid, also known as 5-Amino-3-fluorophenyl-5-oxopentanoic acid, is an organic compound that is used in the synthesis of various compounds. It is an important intermediate in organic synthesis and is used in the synthesis of various drugs, dyes, and other compounds. It is an important intermediate in the synthesis of pharmaceuticals, dyes, and other compounds.
Scientific Research Applications
Organic Synthesis
5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid serves as a versatile building block in organic synthesis. Its structure allows for the construction of diverse heterocyclic compounds, which are crucial in developing pharmaceuticals and complex organic materials . The fluorophenyl group, in particular, can enhance the binding affinity of molecules to certain biological targets, making it valuable in drug design.
Medicinal Chemistry
In medicinal chemistry, this compound’s amino and keto functional groups make it a precursor for synthesizing various pharmacologically active molecules. It can be used to create pyrazole derivatives, which have shown promise in anti-tubercular activity . The presence of the fluorine atom can also influence the metabolic stability of these derivatives.
Biochemistry
Biochemically, 5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid can be utilized in enzyme inhibition studies. The compound’s ability to interact with active sites of enzymes due to its structural similarity to amino acids can help in understanding enzyme mechanisms and designing inhibitors .
Pharmacology
Pharmacologically, the compound is a potential candidate for creating new therapeutic agents. Its structural features allow for modifications that can lead to the discovery of novel drugs with improved efficacy and reduced side effects. It can be particularly useful in the development of central nervous system (CNS) drugs due to the ability of fluorine-containing compounds to cross the blood-brain barrier .
Materials Science
In materials science, the compound’s fluorophenyl group can be incorporated into polymers to enhance their properties, such as thermal stability and chemical resistance. This makes it a valuable monomer for developing advanced materials for various industrial applications .
Analytical Chemistry
Lastly, in analytical chemistry, 5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid can be used as a standard or reagent in chromatographic techniques to quantify or identify similar compounds in complex mixtures. Its unique structure allows for selective interactions, improving the accuracy of analytical methods .
properties
IUPAC Name |
5-amino-3-(4-fluorophenyl)-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO3/c12-9-3-1-7(2-4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H2,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWXZXWCYAOWCSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CC(=O)N)CC(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-3-(4-fluorophenyl)-5-oxopentanoic acid | |
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